Cas no 2171460-69-6 (4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid)

• Product Name: 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• CAS No: 2171460-69-6
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6324293
• PubChem ID: 165504746
• Update Time: 2025-07-24

4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• 4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid
• 2171460-69-6
• EN300-1491446

• Inchi： 1S/C24H26N2O7/c1-2-32-23(30)21(22(29)25-13-7-12-20(27)28)26-24(31)33-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19,21H,2,7,12-14H2,1H3,(H,25,29)(H,26,31)(H,27,28)
• InChI Key： KTPUGZVWOJACAQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 131Ų

Additional information on 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid

Comprehensive Overview of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2171460-69-6)

The compound 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2171460-69-6) is a highly specialized chemical entity with significant relevance in the fields of peptide synthesis and pharmaceutical research. Its intricate structure, featuring an Fmoc-protected amino acid derivative, makes it a valuable building block for solid-phase peptide synthesis (SPPS). Researchers and chemists are increasingly interested in this compound due to its role in the development of novel therapeutics, including peptide-based drugs and bioconjugates.

One of the standout features of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid is its compatibility with Fmoc chemistry, a widely adopted strategy in peptide synthesis. The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for selective deprotection under mild basic conditions. This property is particularly advantageous in the synthesis of complex peptides, where precision and efficiency are paramount. The compound’s carboxyethyl and butanoic acid moieties further enhance its versatility, enabling conjugation with other molecular entities.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and reduced side effects compared to traditional small-molecule drugs. This trend has placed compounds like 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid at the forefront of drug discovery. Searches for terms such as "Fmoc-protected amino acids", "peptide synthesis reagents", and "CAS 2171460-69-6 applications" have spiked, reflecting the growing interest in this niche yet critical area of research.

The compound’s utility extends beyond peptide synthesis. It is also explored in the development of biomaterials and drug delivery systems. For instance, its ability to form stable amide bonds makes it a candidate for functionalizing polymers or nanoparticles, which are pivotal in targeted drug delivery. This aligns with the broader industry focus on personalized medicine and nanotechnology, topics frequently searched by professionals and academics alike.

Quality and purity are paramount when working with 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid. Suppliers often highlight its high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) data to ensure compliance with research standards. Researchers frequently inquire about "CAS 2171460-69-6 purity" and "Fmoc-amino acid derivatives storage conditions", underscoring the need for reliable sourcing and handling protocols.

In summary, 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2171460-69-6) is a cornerstone in modern peptide chemistry and drug development. Its unique structural attributes and compatibility with Fmoc-based strategies make it indispensable for researchers aiming to push the boundaries of therapeutic innovation. As the scientific community continues to explore its potential, this compound will undoubtedly remain a topic of keen interest and investigation.